Cas no 198835-04-0 (Tert-butyl 6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate)

• Product Name: Tert-butyl 6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• CAS No: 198835-04-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD13806381
• CID: 2093896
• PubChem ID: 16228787
• Update Time: 2025-04-21

Tert-butyl 6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 6-OXO-2-AZA-BICYCLO[2.2.1]HEPTANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
• 2-Azabicyclo[2.2.1]heptane-2-carboxylic acid, 6-oxo-, 1,1-dimethylethyl ester
• 4627AJ
• AM805943
• 2-Boc-2-azabicyclo[2.2.1]heptan-6-one
• tert-butyl6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• 6-Oxo-2-aza-bicyclo2.2.1heptane-2-carboxylic acid tert-butyl ester
• 6-Oxo-2-aza-bicyclo[2.2.1heptane-2-carboxylic acid tert-butyl ester
• 2-A
• SY042167
• YHA83504
• SB35131
• (1S,4R)-2-Boc-2-azabicyclo[2.2.1]heptan-6-one
• AS-51013
• MFCD28656682
• PB40970
• DTXSID401170755
• 2-Boc-6-oxo-2-azabicyclo[2.2.1]heptane
• PB49173
• SY269594
• SY343949
• SCHEMBL1980129
• 1,1-Dimethylethyl 6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate
• AKOS023411840
• MFCD13806381
• P11692
• MFCD22209796
• 198835-04-0
• CS-0036761
• (1R,4S)-2-Boc-2-azabicyclo[2.2.1]heptan-6-one
• EN300-41589
• tert-butyl 6-oxo-2-azabicyclo(2.2.1)heptane-2-carboxylate
• 821-047-0
• 1,1-Dimethylethyl 6-oxo-2-azabicyclo(2.2.1)heptane-2-carboxylate
• Tert-butyl 6-oxo-2-azabicyclo[2.2.1]heptane-2-carboxylate

• MDL： MFCD13806381
• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-6-7-4-8(12)9(13)5-7/h7-8H,4-6H2,1-3H3
• InChI Key： GMFUILAFZFPFJH-UHFFFAOYSA-N
• SMILES： O=C1CC2CN(C(=O)OC(C)(C)C)C1C2

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6